N-hexyl-4-methylbenzamide
Overview
Description
N-hexyl-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its various applications. It is commonly referred to as HMB or Avobenzone and is a derivative of benzophenone. HMB is widely used in the cosmetic industry as a sunscreen agent due to its ability to absorb ultraviolet radiation. Additionally, it has been used in the synthesis of other chemical compounds, making it a valuable chemical in various scientific fields.
Scientific Research Applications
Metabolic Conversion and Stability
- Metabolism and Formation of Metabolites: N-Hexyl-4-Methylbenzamide undergoes metabolic conversion, resulting in the formation of N-(hydroxymethyl) compounds. For instance, N-(Hydroxymethyl)-benzamide is a major metabolite of N-methylbenzamide. This suggests the importance of studying the metabolism of N-Hexyl-4-Methylbenzamide for understanding its biological effects and potential applications (Ross et al., 1983).
Electrocatalytic Determination
- Development of Sensitive Biosensors: The use of N-Hexyl-4-Methylbenzamide derivatives in biosensors has been explored. For instance, a modified electrode using N-(4-hydroxyphenyl)-3,5-dinitrobenzamide showed potent electron mediating behavior, indicating the potential application of similar compounds in the development of highly sensitive and specific biosensors (Karimi-Maleh et al., 2014).
Chemical Synthesis and Structural Analysis
- Synthesis and Characterization: The synthesis and structural characterization of compounds related to N-Hexyl-4-Methylbenzamide have been widely studied. For example, the synthesis of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide involved a series of spectroscopic methods, highlighting the chemical and structural intricacies of such compounds (Al Mamari & Al Lawati, 2019).
Pharmaceutical Research and Development
- Drug Discovery and Development: N-Hexyl-4-Methylbenzamide and related compounds have been the subject of pharmaceutical research. Their potential in drug development, particularly as part of novel pharmaceutical formulations or as key components in the synthesis of new therapeutic agents, is significant. For instance, (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide was identified as a potential anticancer agent (Theoclitou et al., 2011).
Advanced Imaging Techniques
- PET Imaging Ligands: N-Hexyl-4-Methylbenzamide derivatives have been explored in the development of novel positron emission tomography (PET) ligands for imaging specific receptors in the brain, demonstrating their potential in advanced medical imaging technologies (Fujinaga et al., 2012).
properties
IUPAC Name |
N-hexyl-4-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-3-4-5-6-11-15-14(16)13-9-7-12(2)8-10-13/h7-10H,3-6,11H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAARZDMNSDLSQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(=O)C1=CC=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201312464 |
Source
|
| Record name | N-Hexyl-4-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201312464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-hexyl-4-methylbenzamide | |
CAS RN |
234449-91-3 |
Source
|
| Record name | N-Hexyl-4-methylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=234449-91-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Hexyl-4-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201312464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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